Cas no 136741-73-6 (1,2-Benzisoxazol-6-ol, 5-chloro-3-methyl-)

1,2-Benzisoxazol-6-ol, 5-chloro-3-methyl- structure
136741-73-6 structure
Product Name:1,2-Benzisoxazol-6-ol, 5-chloro-3-methyl-
CAS No:136741-73-6
MF:C8H6ClNO2
MW:183.591741085052
MDL:MFCD24724138
CID:1242087
Update Time:2024-08-04

1,2-Benzisoxazol-6-ol, 5-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazol-6-ol, 5-chloro-3-methyl-
    • MDL: MFCD24724138
    • Inchi: 1S/C8H6ClNO2/c1-4-5-2-6(9)7(11)3-8(5)12-10-4/h2-3,11H,1H3
    • InChI Key: HEMHODWEOFYJAB-UHFFFAOYSA-N
    • SMILES: O1C2=C(C=C(Cl)C(O)=C2)C(C)=N1

Computed Properties

  • Exact Mass: 183.00878

Experimental Properties

  • Density: 1.454±0.06 g/cm3(Predicted)
  • Boiling Point: 318.6±37.0 °C(Predicted)
  • PSA: 46.26
  • pka: 6.91±0.40(Predicted)

1,2-Benzisoxazol-6-ol, 5-chloro-3-methyl- Pricemore >>

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